Cas no 886901-53-7 (2-8-(2,5-dimethoxyphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide)

• Product Name: 2-8-(2,5-dimethoxyphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
• CAS No: 886901-53-7
• MF: C₂₄H₂₂N₆O₅
• MW: 474.468684673309
• CID: 5476067
• Update Time: 2025-07-20

2-8-(2,5-dimethoxyphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(2,5-dimethoxyphenyl)-4-methyl-1,3-dioxo-7-phenylpurino[7,8-a]imidazol-2-yl]acetamide
• 2-8-(2,5-dimethoxyphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

• Inchi： 1S/C24H22N6O5/c1-27-21-20(22(32)29(24(27)33)13-19(25)31)28-12-17(14-7-5-4-6-8-14)30(23(28)26-21)16-11-15(34-2)9-10-18(16)35-3/h4-12H,13H2,1-3H3,(H2,25,31)
• InChI Key： LCCSNWSJKVSZBQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C(C([H])=C([H])C=4OC([H])([H])[H])OC([H])([H])[H])C(C4C([H])=C([H])C([H])=C([H])C=4[H])=C([H])N32)N(C([H])([H])[H])C(N1C([H])([H])C(N([H])[H])=O)=O

Additional information on 2-8-(2,5-dimethoxyphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

Recent Advances in the Study of 2-8-(2,5-dimethoxyphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide (CAS: 886901-53-7)

The compound 2-8-(2,5-dimethoxyphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide (CAS: 886901-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural complexity of this molecule, characterized by its imidazopurine core and acetamide side chain, allows for selective interactions with target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinities and pharmacokinetic properties.

One of the key findings from recent investigations is the compound's ability to inhibit the activity of certain kinases implicated in cancer progression. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and metastasis, with minimal off-target effects. Additionally, its metabolic stability and bioavailability have been optimized through structural modifications, enhancing its potential as a lead compound for further preclinical development.

Another area of interest is the compound's anti-inflammatory properties. Preliminary data suggest that it can modulate the production of pro-inflammatory cytokines, thereby attenuating chronic inflammatory conditions. This dual functionality—targeting both oncogenic and inflammatory pathways—positions it as a versatile therapeutic agent with broad applications.

Despite these promising results, challenges remain in terms of scalability and toxicity profiling. Current research efforts are focused on addressing these issues through innovative synthetic routes and comprehensive safety assessments. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-8-(2,5-dimethoxyphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide represents a compelling area of study in chemical biology. Its multifaceted biological activities and structural elegance make it a valuable subject for ongoing research, with the potential to yield novel therapeutics for complex diseases.